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Compound of Interest

Compound Name: RSC133

Cat. No.: B046086 Get Quote

Application Notes and Protocols for RSC133
For Researchers, Scientists, and Drug Development Professionals

Introduction
RSC133 is a potent small molecule and epigenetic modulator known to facilitate the

reprogramming of human somatic cells into induced pluripotent stem cells (iPSCs). Its primary

mechanism of action involves the dual inhibition of DNA methyltransferase 1 (DNMT1) and

histone deacetylases (HDACs).[1] This activity leads to a more open chromatin structure,

promoting the expression of key pluripotency-associated genes such as Nanog, Oct4, and

Rex1. These application notes provide detailed protocols for the dissolution and long-term

storage of RSC133 to ensure its stability and efficacy in research applications.

Physicochemical Properties and Solubility
Understanding the solubility of RSC133 is critical for preparing stock solutions at appropriate

concentrations for various experimental needs. The compound is a white to light brown powder.

Table 1: Solubility of RSC133 in Common Laboratory Solvents
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Solvent Solubility

Dimethyl Sulfoxide (DMSO) 20 mg/mL

Dimethylformamide (DMF) 25 mg/mL

Ethanol ≤5 mg/mL

Data compiled from multiple sources.

Experimental Protocols
Protocol for Dissolving RSC133
This protocol outlines the steps for preparing a concentrated stock solution of RSC133. DMSO

is the recommended solvent for achieving a high concentration stock solution.

Materials:

RSC133 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-warm RSC133: Before opening, allow the vial of RSC133 powder to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming on the

compound.

Weighing: In a fume hood, carefully weigh the desired amount of RSC133 powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the RSC133 powder to

achieve the desired concentration (e.g., for a 10 mM stock solution from a 305.33 g/mol
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compound, dissolve 3.05 mg in 1 mL of DMSO).

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water

bath can be used to aid dissolution if necessary.

Sterilization (Optional): If required for your application, filter-sterilize the RSC133 stock

solution using a 0.22 µm syringe filter compatible with DMSO.
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Experimental Workflow: Dissolving RSC133
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Signaling Pathway of RSC133 in Pluripotency Induction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to dissolve and store RSC133 for long-term use].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046086#how-to-dissolve-and-store-rsc133-for-long-
term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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